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Compound of Interest

Compound Name: 2-Chloro-7-nitroquinazoline
Cat. No.: B11760803
Get Quote
\ J

Proper Disposal Procedures for 2-Chloro-7-nitroquinazoline

CAS: 2203445-31-0 (Verified) Formula: CsH4CIN3O2 Molecular Weight: 209.59 g/mol [1][2]

Part 1: Executive Safety Directive

Attention Researchers: 2-Chloro-7-nitroquinazoline is not a standard organic waste.[1] It is a
high-reactivity electrophile.[1] The presence of the electron-withdrawing nitro group at the C7
position significantly enhances the electrophilicity of the chlorine at the C2 position.

Immediate Operational Hazards:

¢ Moisture Sensitivity: This compound hydrolyzes in the presence of water or humid air,
releasing Hydrogen Chloride (HCI) gas and converting to the insoluble quinazolinone
derivative.

* Mutagenic Potential: As a nitro-heterocycle, it must be treated as a potential
mutagen/carcinogen until proven otherwise.
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o Skin Sensitization: The reactive C-Cl bond can alkylate biological nucleophiles
(proteins/DNA), leading to severe contact dermatitis or sensitization.

Core Disposal Rule: NEVER dispose of the pure solid or concentrated solutions in standard
agueous waste streams without prior deactivation. The generation of HCI can pressurize waste
containers, leading to rupture.

Part 2: Hazard Profiling & Technical Logic

To handle this chemical safely, you must understand why it is dangerous. The structure dictates
the protocol.

Safety/Disposal

Feature Chemical Consequence o

Implication

Do not store in humid
C2-Chloro Position Highly labile leaving group.[1] conditions. Hydrolyzes to

release acid.

] ) Increases reactivity of the C2-
) Strong electron-withdrawing )
C7-Nitro Group Cl bond. Treat as highly
group (EWG).[1] : :
corrosive to tissue.

Potential DNA intercalator.
Quinazoline Core Planar, aromatic heterocycle. Double-glove (Nitrile) is

mandatory.[1]

Part 3: Decision Matrix & Workflows
Visualizing the Disposal Logic

The following flow chart illustrates the decision-making process for disposing of 2-Chloro-7-
nitroquinazoline based on its physical state.
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Figure 1: Decision matrix for the segregation and disposal of 2-Chloro-7-nitroquinazoline
waste streams.

Part 4: Chemical Deactivation Protocol (The
"Expert" Method)

For spills or when decommissioning old stock, simple disposal is insufficient. You must
chemically deactivate the reactive C-Cl bond. This protocol converts the electrophilic chloride
into a stable hydroxy derivative.

Mechanism: Nucleophilic Aromatic Substitution (SnAr). Reagent: 1M Sodium Hydroxide
(NaOH) or 10% Sodium Carbonate (Na2COs).

Step-by-Step Deactivation Procedure

e Preparation:

o Work in a fume hood.

o Wear nitrile gloves (double layer), lab coat, and safety goggles.

o Prepare a 1M NaOH solution (or 10% Na2COs for a milder reaction).
 Dissolution (If Solid):

o Dissolve the solid waste in a minimal amount of acetone or DMSO. The compound is
sparingly soluble in water, so an organic co-solvent is required to facilitate the reaction.

e Hydrolysis:
o Slowly add the 1M NaOH solution to the organic waste solution.

o Observation: You may observe a color change (often yellow/orange to deeper red/brown)
and a slight exotherm.

o Caution: This reaction generates NaCl and neutralizes the potential HCI formation.

 Verification (Self-Validating Step):
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o Allow the mixture to stir for 1 hour.

o Check pH. It should remain basic (>10). If pH drops, add more base (indicating acid was
still being generated).

o TLC Check (Optional): Spot the reaction mixture against the starting material. The starting
material (high Rf in non-polar solvent) should disappear, replaced by the baseline spot of
the hydroxy/salt form.

e Final Disposal:
o Once deactivated, the solution is now a basic aqueous/organic mixture.
o Neutralize to pH 7-8 using dilute HCI or citric acid.[1]

o Dispose of as "Aqueous Waste contaminated with Organic Solvents".

2-Chloro-7-nitroquinazoline 7-Nitroquinazolin-2-one
(Reactive Electrophile) S_*Aﬂack» w (Stable / Deactivated)

Transition State

/ (Meisenheimer Complex)
NaOH / H20 T

) NaCl + H20
(Nucleophile) acr

Click to download full resolution via product page
Figure 2: Chemical mechanism of deactivation via base-catalyzed hydrolysis.

Part 5: Regulatory & Logistics (RCRA)

In the United States, this waste falls under specific EPA Resource Conservation and Recovery
Act (RCRA) guidelines.[3]

Waste Characterization:

o Characteristic Waste: Likely DOO1 (Ignitable, if in organic solvent) or DO03 (Reactive, if
sulfide/cyanide absent but potential for toxic gas generation is interpreted strictly, though less
likely than D002 Corrosive if acid generates).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/ShowSupplierProductsDetail_1796255_2200.aspx
https://www.benchchem.com/product/b11760803/docs?utm_src=pdf-body-img#2-chloro-7-nitroquinazoline-proper-disposal-procedures
https://pdf.benchchem.com/1663/Proper_Disposal_of_Chloroquine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11760803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e P/U Listed: 2-Chloro-7-nitroquinazoline is not explicitly P-listed or U-listed.[1] Therefore, it
is regulated based on characteristics.[3]

Container Labeling Requirements:

o Full Chemical Name: Do not use abbreviations (e.g., "CNQ"). Write "2-Chloro-7-
nitroquinazoline".[1][4][5]

e Hazard Checkboxes: Mark "Toxic" and "Irritant".
Recommended Waste Codes for Manifest:

« If pure substance: Non-Regulated Chemical Waste (unless characteristic toxicity is proven
via TCLP).

« If in Acetone/Methanol: D001 (Ignitable).
« If in Halogenated Solvent (DCM): FOO2 (Spent Halogenated Solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAS [chemicalbook.com]
o 2. 2-chloro-7-nitroquinoline - COH5CIN202 | CSSB00010159148 [chem-space.com]
e 3. pdf.benchchem.com [pdf.benchchem.com]

e 4.1352549-03-1 _CASS:1352549-03-1_(S)-2-((3-(Trifluoromethyl)phenoxy)methyl)oxirane -
IR [m.chemsrc.com]

e 5.41590-60-7_CAS=S:41590-60-7 (4R,4aR,7S,7aR,12bS)-3-propyl-2,4,4a,7,7a,13-
hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol - #£.JJE* [chemsrc.com]

» To cite this document: BenchChem. [2-Chloro-7-nitroquinazoline proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11760803/docs#2-chloro-7-nitroquinazoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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